Cas no 852660-54-9 (6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-ylamine hydrochloride)

• Product Name: 6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-ylamine hydrochloride
• CAS No: 852660-54-9
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• MDL: MFCD07371493
• CID: 717176
• PubChem ID: 19699363
• Update Time: 2025-06-08

6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenamine,6-fluoro-1,2,3,4-tetrahydro-, hydrochloride (1:1)
• 6-FLUORO-1,2,3,4-TETRAHYDRO-NAPHTHALEN-2-YLAMINE HYDROCHLORIDE
• 6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-2-YLAMINE HYDROCHLORIDE,
• 6-Fluoro-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride
• SB39041
• SCHEMBL5389505
• 852660-54-9
• CS-0340363
• A937421
• 6-fluoro-1,2,3,4-tetrahydronaphthalen-2-amine;hydrochloride
• 6-fluoro-1,2,3,4-tetrahydronaphthalen-2-ylamine hydrochloride
• 6-fluoro-1,2,3,4-tetrahydronaphthalen-2-ylamine HCl
• MFCD07371493
• AKOS024260770
• (RS)-(6-fluoro-1,2,3,4-tetrahydronaphthalen-2-yl)amine Hydrochloride
• 6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-2-AMINE HCL
• ISIVAXAVZRQAGJ-UHFFFAOYSA-N
• AB28759
• FT-0742984
• Y11805
• 2-Naphthalenamine, 6-fluoro-1,2,3,4-tetrahydro-, hydrochloride (9CI)
• 6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-ylamine hydrochloride

• MDL： MFCD07371493
• Inchi： 1S/C10H12FN.ClH/c11-9-3-1-8-6-10(12)4-2-7(8)5-9;/h1,3,5,10H,2,4,6,12H2;1H
• InChI Key： ISIVAXAVZRQAGJ-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C2CCC(CC2=CC=1)N

Computed Properties

• Exact Mass: 201.07200
• Monoisotopic Mass: 201.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.14400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-ylamine hydrochloride

Introduction to 6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-ylamine hydrochloride (CAS No. 852660-54-9)

6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-ylamine hydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 852660-54-9, is a derivative of tetrahydronaphthalene with a fluorine substituent and an amine group, forming a hydrochloride salt for enhanced solubility and stability. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>fluorine atom in the molecule plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Fluorinated aromatic compounds are widely recognized for their ability to improve metabolic stability, binding affinity, and overall bioavailability. In recent years, there has been a surge in research focusing on the development of fluorinated heterocycles as pharmacophores in drug discovery. The< strong>tetrahydro-naphthalen core structure provides a rigid scaffold that can be further functionalized to create more complex and potent therapeutic agents.

One of the most compelling aspects of< strong>6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-ylamine hydrochloride is its potential application in the development of novel therapeutic entities. Current research indicates that this compound may serve as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have suggested its utility in creating selective modulators of enzyme systems involved in inflammation and neurodegeneration. The< strong>amine group provides a site for further chemical modification, allowing researchers to tailor the compound's properties to specific therapeutic needs.

In the realm of medicinal chemistry, the< strong>tetrahydro-naphthalen scaffold is particularly interesting due to its structural similarity to many naturally occurring alkaloids and bioactive molecules. This similarity suggests that derivatives of this compound may exhibit similar pharmacological effects. Recent advancements in computational chemistry have enabled more efficient virtual screening and design of such derivatives, accelerating the drug discovery process. The hydrochloride salt form of< strong>6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-ylamine enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products.

The< strong>fluorine-substituted amine moiety has been extensively studied for its role in enhancing binding interactions with biological targets. Fluorine atoms can influence both electronic and steric properties of molecules, leading to improved affinity for receptors and enzymes. This has led to the incorporation of fluorinated compounds into numerous drugs on the market today. The< strong>tetrahydro-naphthalen-based structure offers additional opportunities for fine-tuning these interactions through strategic modifications.

The synthesis of< strong>6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-ylamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired framework. The hydrochloride salt formation is typically achieved through quaternization followed by salt crystallization.

In conclusion, 6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-ylamine hydrochloride (CAS No. 852660-54-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features combined with its potential biological activity make it an attractive scaffold for developing new drugs targeting various diseases. As research continues to uncover new applications and synthetic strategies for this compound, its significance in medicinal chemistry is expected to grow.